Cas no 1946813-90-6 (1-ethyl-3-iodo-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-iodo-1H-pyrazole-4-carboxylic acid
• CAS No: 1946813-90-6
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• CID: 5192407
• Update Time: 2025-10-20

1-ethyl-3-iodo-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-iodo-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-iodo-

• Inchi： 1S/C6H7IN2O2/c1-2-9-3-4(6(10)11)5(7)8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： XVEQXKJVCYUKFY-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(I)=N1

Additional information on 1-ethyl-3-iodo-1H-pyrazole-4-carboxylic acid

1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid (CAS No. 1946813-90-6)

1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid is a compound with the CAS registry number 1946813-90-6, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical research and material science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and ability to form stable complexes with metal ions. The presence of the ethoxy group and iodine atom in its structure contributes to its distinct electronic properties, making it a valuable molecule for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly as scaffolds for designing bioactive molecules. The carboxylic acid group in 1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid provides an additional site for functionalization, enabling the synthesis of diverse derivatives with tailored properties. For instance, researchers have explored the use of this compound as a precursor for constructing metalloporphyrins, which are widely used in catalysis and sensing applications. The iodine atom in the molecule also plays a crucial role in mediating oxidative processes, making it a promising candidate for redox-active materials.

The synthesis of 1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid involves a multi-step process that typically begins with the preparation of pyrazole derivatives through cyclization reactions. The introduction of the ethoxy group and iodine atom is achieved through subsequent substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability for industrial applications.

In terms of pharmacological applications, 1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid has shown potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant cytotoxicity, suggesting its suitability for further development as a therapeutic agent. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a chelating agent in metalloenzyme inhibition studies.

The structural versatility of 1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid also makes it an attractive candidate for materials science applications. Researchers have investigated its use as a building block for constructing coordination polymers and metal organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing. The combination of the pyrazole ring, ethoxy group, and iodine atom provides multiple coordination sites, enabling the formation of complex architectures with tunable properties.

From an environmental perspective, the synthesis and application of 1-Ethyl-3-Iodo-1H-Pyrazole-4-Carboxylic Acid have been evaluated for their sustainability. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, recent studies have explored the use of microwave-assisted synthesis to accelerate reaction times while lowering energy consumption.

In conclusion, 1-Ethyl